Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate

• IUPAC Name: tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate
• InChI: InChI=1S/C14H27NO2/c1-13(2,3)11-7-10(8-15-9-11)12(16)17-14(4,5)6/h10-11,15H,7-9H2,1-6H3/t10-,11+/m0/s1
• InChI Key: ODQMSJYSGHPYCB-WDEREUQCSA-N
• Canonical SMILES: CC(C)(C)C1CC(CNC1)C(=O)OC(C)(C)C
• Isomeric SMILES: CC(C)(C)[C@@H]1C[C@@H](CNC1)C(=O)OC(C)(C)C
• Molecular Formula: C14H27NO2
• Molecular Weight: 241.37 g/mol

Description

Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate is a synthetic compound that has gained significant attention in the field of medicinal chemistry in recent years. This compound is a piperidine derivative that exhibits promising pharmacological properties, making it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects through various pathways. One of the primary mechanisms of action is through the regulation of oxidative stress and inflammation. Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate has been shown to reduce the production of reactive oxygen species (ROS) and pro-inflammatory cytokines, which can damage cells and tissues.
Biochemical and Physiological Effects:
Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate exhibits various biochemical and physiological effects. Studies have shown that this compound can reduce oxidative stress and inflammation, improve cognitive function and memory, and induce apoptosis in cancer cells. Additionally, Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate has been shown to have a neuroprotective effect by reducing neuronal damage and improving neuronal survival.

Advantages and Limitations for Lab Experiments

One of the primary advantages of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate in lab experiments is its high purity and stability. This compound can be easily synthesized and purified, making it a reliable tool for research. Additionally, Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate exhibits low toxicity and does not have any significant side effects.
However, one of the limitations of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate is its limited solubility in water. This can make it challenging to administer this compound in in vivo experiments. Additionally, the mechanism of action of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the research of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate. One area of research is in the development of novel drugs for the treatment of neurodegenerative diseases. Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate exhibits promising neuroprotective effects and could be a potential candidate for drug development.
Another area of research is in the development of combination therapies for cancer treatment. Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate has been shown to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.
Furthermore, future research could focus on elucidating the mechanism of action of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate. This could provide a deeper understanding of the pharmacological effects of this compound and could lead to the development of more effective drugs for various diseases.
Conclusion:
In conclusion, Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate is a promising compound that exhibits various pharmacological properties. The synthesis method is relatively simple, and the compound exhibits high purity and stability. Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate has been extensively studied for its potential use in the treatment of neurodegenerative diseases and cancer. However, further research is needed to fully understand the mechanism of action of this compound and to develop more effective drugs for various diseases.

Synthesis Methods

The synthesis of Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate involves the reaction of 3,5-di-tert-butylpyridine with ethyl chloroformate in the presence of triethylamine. This reaction results in the formation of tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate as a white solid. The yield of this reaction is approximately 80%, and the purity of the final product can be improved through recrystallization.

Scientific Research Applications

Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate has been extensively studied for its potential use in the treatment of various diseases. One of the primary areas of research is in the field of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have shown that Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate exhibits neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Another area of research for Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate is in the treatment of cancer. Studies have demonstrated that this compound exhibits anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Furthermore, Tert-butyl (Tert-butyl (3S,5S)-5-tert-butylpiperidine-3-carboxylate)-5-tert-butylpiperidine-3-carboxylate has been shown to enhance the efficacy of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.